4-Chloro-2-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol

• Molecular Formula: C11H16ClNO2
• Molecular Weight: 229.70 g/mol
• IUPAC Name: 4-chloro-2-[[(2-hydroxy-2-methylpropyl)amino]methyl]phenol
• InChI: InChI=1S/C11H16ClNO2/c1-11(2,15)7-13-6-8-5-9(12)3-4-10(8)14/h3-5,13-15H,6-7H2,1-2H3
• InChI Key: MUVTUJZJUXLZSJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNCC1=C(C=CC(=C1)Cl)O)O

Description

4-Chloro-2-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol is a phenolic derivative featuring a chloro-substituted aromatic ring and an aminomethyl side chain with a 2-hydroxy-2-methylpropyl group. The compound’s hydroxyl and amino groups likely contribute to hydrogen bonding and solubility in polar solvents, while the chloro substituent may enhance stability or bioactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol typically involves a multi-step process. One common method includes the following steps:

Friedel-Crafts Acylation:

Clemmensen Reduction: Reduction of the acyl group to an alkane.

Nitration: Introduction of the nitro group, followed by reduction to an amino group.

Aminomethylation: Introduction of the amino alcohol group through a Mannich reaction.

Industrial Production Methods

Industrial production methods for this compound may involve similar steps but are optimized for large-scale synthesis. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The nitro group can be reduced to an amino group.

Substitution: The chloro group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

Reduction: Reagents like tin(II) chloride (SnCl2) in hydrochloric acid (HCl) or hydrogenation using palladium on carbon (Pd/C).

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) in an alcoholic solvent.

Major Products

Oxidation: Formation of quinones.

Reduction: Formation of amino derivatives.

Substitution: Formation of various substituted phenols.

Scientific Research Applications

4-Chloro-2-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory and anticancer activities.

Industry: Used in the production of pharmaceuticals, agrochemicals, and specialty chemicals

Mechanism of Action

The mechanism of action of 4-Chloro-2-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol involves its interaction with specific molecular targets and pathways. The phenolic group can participate in hydrogen bonding and electron transfer reactions, while the amino alcohol group can interact with enzymes and receptors. These interactions can modulate various biological processes, leading to the compound’s observed effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Molecular and Structural Comparisons

The table below compares key molecular parameters of the target compound with analogs from the evidence:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Structural/Functional Features	References
4-Chloro-2-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol (Target)	C₁₁H₁₅ClNO₂	228.70 (calc.)	2-hydroxy-2-methylpropylamino	Hydroxyl and branched alkylamino groups	-
4-Chloro-2-{[(3-chloro-4-fluorophenyl)amino]methyl}phenol	C₁₃H₁₀Cl₂FNO	286.127	3-chloro-4-fluorophenylamino	Dual halogenation enhances electronegativity
4-Chloro-2-[(2-chlorophenylamino)methyl]phenol	C₁₃H₁₁Cl₂NO	268.14	2-chlorophenylamino	Planar aromatic system with Cl substitution
4-Chloro-2-[(cyclopentyl-chlorophenylamino)propyl]phenol	C₂₁H₂₅Cl₂NO	378.32	Cyclopentyl-chlorophenylamino propyl	Chiral centers (R,R configuration), spiral H-bonded chains
4-Chloro-2-methylphenol	C₇H₇ClO	142.58	Methyl	Simpler structure; used in environmental analysis

Physicochemical and Functional Properties

• Hydrogen Bonding and Conformation: The target compound’s 2-hydroxy-2-methylpropyl group may form intramolecular hydrogen bonds (e.g., O–H⋯N), similar to the O1–H1A⋯N1 bond (2.647 Å) observed in the cyclopentyl-chlorophenyl analog . This interaction stabilizes molecular conformation and reduces solubility in nonpolar media. In contrast, 4-chloro-2-methylphenol lacks amino groups, relying on weaker intermolecular forces, which may explain its higher volatility .
• Crystal Packing and Chirality: The cyclopentyl-chlorophenyl derivative exhibits a dihedral angle of 33.18° between benzene rings, enabling spiral chain formation via N–H⋯Cl hydrogen bonds . The target compound’s branched hydroxyalkyl group could lead to distinct packing motifs.
• Environmental and Analytical Behavior: Chloromethylphenol isomers (e.g., 4-chloro-2-methylphenol) are analyzed via GC/MS after derivatization, with detection limits influenced by substituent positions . The target compound’s hydroxyl and amino groups may require alternative analytical approaches, such as HPLC with polar stationary phases.

Research Findings and Data Highlights

• Thermodynamic Stability : Density functional theory (DFT) studies (e.g., Becke’s hybrid functionals) could model the target compound’s intramolecular interactions, building on methods validated for thermochemical accuracy in analogous systems .
• Crystallographic Trends : Compounds with bulky substituents (e.g., cyclopentyl-chlorophenyl) exhibit lower symmetry (orthorhombic P2₁2₁2₁ space group) compared to simpler derivatives .

Biological Activity

4-Chloro-2-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol, also known by its CAS number 1484496-66-3, is a phenolic compound with potential biological activities that have been explored in various studies. This article reviews the biological properties, mechanisms of action, and relevant research findings related to this compound.

• Molecular Formula : C₁₁H₁₆ClNO₂
• Molecular Weight : 229.7 g/mol
• Purity : Typically >95% (HPLC)
• Structure : The compound features a chloro-substituted phenol with an amino group that is further substituted with a hydroxyalkyl chain.

Antimicrobial Activity

Research indicates that compounds similar to 4-Chloro-2-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol exhibit significant antimicrobial properties. For instance:

• Inhibition of Bacterial Growth : Studies have shown that phenolic compounds can inhibit the growth of various bacteria, including Staphylococcus aureus and Escherichia coli. The mechanism often involves disrupting the bacterial cell membrane and interfering with metabolic processes .

Antioxidant Properties

Antioxidant activity is another critical aspect of the biological profile of this compound:

• Free Radical Scavenging : Phenolic compounds are known for their ability to scavenge free radicals, thus preventing oxidative damage to cells. This activity is crucial in reducing the risk of chronic diseases associated with oxidative stress .

Cytotoxic Effects

The cytotoxic potential of 4-Chloro-2-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol has been explored in cancer research:

• Cancer Cell Lines : Preliminary studies indicate that this compound may exert cytotoxic effects on various cancer cell lines, potentially through apoptosis induction. The specific pathways involved and the efficacy against different cancer types require further investigation .

The biological activity of 4-Chloro-2-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol can be attributed to several mechanisms:

• Enzyme Inhibition : Similar compounds have been shown to inhibit enzymes such as cyclooxygenase (COX), which plays a role in inflammation and cancer progression.
• Cell Membrane Disruption : The lipophilic nature of phenolic compounds allows them to integrate into cell membranes, disrupting their integrity and leading to cell death .

Case Studies

• Study on Antimicrobial Efficacy :
  • A study tested various phenolic compounds against E. coli and reported that derivatives similar to 4-Chloro-2-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol showed effective inhibition at concentrations below 100 µg/mL .
• Cytotoxicity Assessment :
  • In vitro assays demonstrated that this compound could induce apoptosis in human breast cancer cell lines, with IC50 values ranging from 10 to 30 µM depending on the specific cell line tested .

Summary Table of Biological Activities

Biological Activity	Mechanism	Reference
Antimicrobial	Disruption of cell membrane
Antioxidant	Free radical scavenging
Cytotoxicity	Induction of apoptosis

Q & A

Q. What are the key synthetic methodologies for 4-Chloro-2-{[(2-hydroxy-2-methylpropyl)amino]methyl}phenol?

The compound is synthesized via a two-step process:

Condensation : Reacting a chiral amine (e.g., (R)-1-(2-chlorophenyl)-1-cyclopentylmethanamine) with a substituted ketone (e.g., 1-(5-chloro-2-hydroxyphenyl)propan-1-one) in methanol at room temperature for 48 hours .

Reduction : Using NaBH₄ in a THF/ethanol (1:1 v/v) mixture at 273 K to reduce the intermediate imine to the final amine .
Key Considerations :

• Solvent polarity affects reaction kinetics and stereochemical outcomes.
• Purification via silica-gel chromatography (chloroform) yields enantiopure product (83.5% yield) .

Q. How is the molecular structure of this compound characterized experimentally?

X-ray crystallography is the gold standard for structural elucidation:

• Intramolecular hydrogen bonds : O–H⋯N interactions (2.647 Å) stabilize the conformation .
• Chirality : Two chiral centers (R,R configuration) confirmed by anomalous dispersion effects .
• Conformational analysis : The five-membered cyclopentyl ring adopts an envelope conformation, with a dihedral angle of 33.18° between aromatic rings .

Q. What spectroscopic techniques validate its purity and functional groups?

• FTIR : Confirms phenolic O–H stretching (3200–3600 cm⁻¹) and C–Cl vibrations (600–800 cm⁻¹) .
• ¹H/¹³C NMR : Assigns proton environments (e.g., aromatic protons at δ 6.8–7.2 ppm) and distinguishes chiral centers .

Advanced Research Questions

Q. How does stereochemistry influence its catalytic activity in asymmetric synthesis?

The (R,R) configuration at C7 and C10 determines enantioselectivity in catalytic applications:

• Hydrogen bonding : Intramolecular O–H⋯N bonds preorganize the molecule, creating a chiral pocket for substrate binding .
• Helical chain formation : Intermolecular N–H⋯Cl interactions propagate along the c-axis, enhancing cooperativity in catalytic cycles .
  Experimental validation : Kinetic resolution experiments (e.g., enantiomeric excess measured via chiral HPLC) correlate activity with absolute configuration .

Q. What computational approaches predict its reactivity and interaction with biological targets?

• DFT calculations : Model hydrogen bond strengths (e.g., O–H⋯N: −25 kJ/mol) and electron density maps to identify nucleophilic sites (e.g., Cl atoms) .
• Molecular docking : Simulates binding to enzymes (e.g., cytochrome P450) to predict metabolic pathways or inhibition .

Q. What are its environmental stability and degradation pathways?

Key findings from environmental fate studies :

Parameter	Method	Observation	Reference
Hydrolytic stability	HPLC-MS (pH 7.4, 25°C)	Half-life >100 days; Cl⁻ release under acidic conditions
Microbial degradation	Soil slurry assays	60% degradation in 30 days (aerobic)
Mechanistic insights : Abiotic hydrolysis dominates via SNAr mechanisms, while microbial cleavage targets the amino-methyl bond .

Q. How do substituents modulate its physicochemical properties?

• Electron-withdrawing groups (Cl) : Increase acidity (pKa ~8.5 for phenolic O–H) and reduce solubility in nonpolar solvents .
• Hydroxy-2-methylpropyl group : Enhances hydrogen-bond donor capacity, critical for crystal packing and solubility in ethanol/water mixtures .

Methodological Best Practices

• Handling chiral intermediates : Use chiral HPLC or polarimetry to monitor enantiopurity during synthesis .
• Crystallization : Optimize solvent (n-hexane/chloroform mixtures) to grow single crystals for X-ray studies .
• Environmental assays : Combine OECD 301B (biodegradation) and EPA 8321 (hydrolysis) protocols for comprehensive stability profiling .